N-[(3,4-dichlorophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine
• InChI: InChI=1S/C23H21Cl2N5/c1-16-8-6-7-11-21(16)30-23(26-27-28-30)22(18-9-4-3-5-10-18)29(2)15-17-12-13-19(24)20(25)14-17/h3-14,22H,15H2,1-2H3
• InChI Key: MNMIHUZGSWFPOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)C(C3=CC=CC=C3)N(C)CC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C23H21Cl2N5
• Molecular Weight: 438.3 g/mol

Description

N-[(3,4-dichlorophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine is a complex organic compound with a diverse range of applications in various scientific fields. This compound is characterized by its unique molecular structure, which includes dichlorophenyl, methyl, tetrazolyl, and phenylmethanamine groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(3,4-dichlorophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine typically involves multiple steps, including the formation of intermediate compounds. The process often begins with the preparation of the tetrazole ring, followed by the introduction of the dichlorophenyl and methyl groups. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the desired product yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis systems are often employed to achieve consistent quality and high throughput.